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Abstract
This technical guide provides a comprehensive overview of isobutyl propyl sulfide, a dialkyl

sulfide with significant utility in specialized organic synthesis. The document delves into the

fundamental chemical and physical properties of this compound, centered around its precise

molecular weight. We will explore its structural characterization, a robust synthetic pathway

with detailed protocols, and the analytical methods required for structural verification. This

guide is intended for researchers, chemists, and professionals in drug development who

require a deep technical understanding of this reagent, including its handling, safety protocols,

and potential applications as a building block in complex molecular architectures.

Chemical Identity and Structure
Nomenclature and Identifiers
The unambiguous identification of a chemical compound is critical for scientific reproducibility

and safety. Isobutyl propyl sulfide is known by several systematic and common names.
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IUPAC Name: 2-methyl-1-(propylthio)propane[1]

Common Synonyms: Isobutyl propyl sulfide, 2-methyl-4-thiaheptane[1]

CAS Number: 1741-84-0[1]

Molecular Formula: C₇H₁₆S[1]

Molecular Weight
The molecular weight is a cornerstone property, essential for stoichiometric calculations in

reaction planning and for analytical characterization via mass spectrometry.

Average Molecular Weight: 132.27 g/mol [1][2][3]

Monoisotopic Mass: 132.09727168 Da[1][2]

The average molecular weight is calculated using the natural isotopic abundance of each

element, while the monoisotopic mass is calculated using the mass of the most abundant

isotope for each element. The latter is particularly crucial for high-resolution mass spectrometry

analysis.

Structural Representation
The structure of isobutyl propyl sulfide features a sulfur atom bridging a propyl group and an

isobutyl group. This asymmetry is key to its chemical properties and potential stereochemical

applications.

Caption: Molecular structure of isobutyl propyl sulfide (C₇H₁₆S).

Physicochemical Properties
The physical properties of isobutyl propyl sulfide dictate its behavior in various experimental

conditions, influencing solvent choice, reaction temperature, and purification methods.
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Property Value Source

Molecular Weight 132.27 g/mol PubChem[1]

Molecular Formula C₇H₁₆S PubChem[1]

Appearance Colorless Liquid Thermo Fisher Scientific[4]

Odor Stench Thermo Fisher Scientific[4]

Boiling Point 171.00 °C @ 760 mm Hg The Good Scents Company[5]

Melting Point -106.00 °C The Good Scents Company[5]

Flash Point 45.90 °C (115.00 °F) The Good Scents Company[5]

Water Solubility
52.53 mg/L @ 25 °C

(estimated)
The Good Scents Company[5]

logP (o/w) 3.723 (estimated) The Good Scents Company[5]

The high boiling point suggests that purification can be readily achieved via distillation under

atmospheric or reduced pressure. Its low water solubility and high octanol/water partition

coefficient (logP) indicate a nonpolar, lipophilic character, making it soluble in common organic

solvents like ethers, alcohols, and hydrocarbons.[5]

Synthesis and Verification
Synthetic Strategy: Williamson-Type Thioether
Synthesis
The synthesis of unsymmetrical sulfides like isobutyl propyl sulfide is most effectively

achieved through a nucleophilic substitution pathway analogous to the Williamson ether

synthesis. This method is chosen for its reliability, high yield, and the ready availability of

starting materials. The core of this reaction involves the Sₙ2 attack of a thiolate nucleophile on

an alkyl halide.

The causality behind this choice is rooted in the high nucleophilicity of the thiolate anion and

the excellent leaving group ability of halides (e.g., bromide or iodide). This combination ensures

a rapid and clean conversion to the desired thioether product.
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Detailed Experimental Protocol
This protocol describes the synthesis from 1-propanethiol and isobutyl bromide.

Step 1: Formation of the Propylthiolate Nucleophile

To a 100 mL three-necked round-bottom flask equipped with a magnetic stirrer, a dropping

funnel, and a nitrogen inlet, add 50 mL of anhydrous ethanol.

Under a nitrogen atmosphere, add sodium hydride (NaH) (1.1 equivalents) portion-wise at 0

°C (ice bath). Causality: Sodium hydride is a strong, non-nucleophilic base that irreversibly

deprotonates the thiol to generate the highly reactive thiolate anion. Ethanol is used as a

solvent that can dissolve the reactants and is relatively inert under these conditions.

Once the addition is complete, allow the mixture to stir for 10 minutes.

Slowly add 1-propanethiol (1.0 equivalent) via the dropping funnel over 15 minutes. The

formation of the sodium propylthiolate is typically accompanied by the evolution of hydrogen

gas. Continue stirring for 30 minutes at room temperature to ensure complete deprotonation.

Step 2: Nucleophilic Substitution

Add isobutyl bromide (1.05 equivalents) to the dropping funnel.

Add the isobutyl bromide dropwise to the stirred solution of sodium propylthiolate. An

exothermic reaction may be observed. Maintain the temperature below 40 °C.

After the addition is complete, heat the reaction mixture to reflux (approx. 78 °C for ethanol)

for 2-3 hours to drive the substitution reaction to completion. Causality: Heating provides the

necessary activation energy for the Sₙ2 reaction, ensuring a high conversion rate.

Step 3: Workup and Purification

Cool the reaction mixture to room temperature.

Pour the mixture into 100 mL of deionized water and transfer to a separatory funnel.

Extract the aqueous layer three times with 30 mL portions of diethyl ether.
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Combine the organic extracts and wash with 50 mL of brine (saturated NaCl solution) to

remove residual water and ethanol.

Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the

solvent using a rotary evaporator.

The crude product can be purified by fractional distillation to yield pure isobutyl propyl
sulfide.

Workflow Visualization
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Starting Materials
(1-Propanethiol, Isobutyl Bromide, NaH)

Step 1: Deprotonation
Formation of Sodium Propylthiolate

in Anhydrous Ethanol @ 0°C

Step 2: SN2 Reaction
Addition of Isobutyl Bromide

Reflux for 2-3 hours

Step 3: Aqueous Workup
Quench with H₂O, Extract with Ether

Step 4: Purification
Dry (MgSO₄), Concentrate,

and Distill

QC Analysis
(NMR, MS, IR)

Verified Product
Isobutyl Propyl Sulfide

Click to download full resolution via product page

Caption: Synthetic workflow for isobutyl propyl sulfide.
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Structural Verification and Quality Control
A protocol is only trustworthy if it is self-validating. The identity and purity of the synthesized

isobutyl propyl sulfide must be confirmed using standard analytical techniques.

¹H and ¹³C NMR Spectroscopy: Provides a detailed map of the carbon-hydrogen framework,

confirming the presence of the isobutyl and propyl groups and their connectivity to the sulfur

atom.[1]

Mass Spectrometry (MS): Confirms the molecular weight of the compound. High-resolution

mass spectrometry (HRMS) can verify the elemental composition by matching the

experimental monoisotopic mass to the calculated value (132.097 Da).[1]

Infrared (IR) Spectroscopy: Shows characteristic C-H stretching and bending frequencies

and the absence of S-H (from unreacted thiol) and O-H (from alcohol) stretches, indicating

purity.[1]

Safety and Handling
Isobutyl propyl sulfide is classified as a hazardous substance and requires careful handling

to ensure laboratory safety.[1]

GHS Hazard Classification
Hazard Class Category Signal Word Hazard Statement

Skin

Corrosion/Irritation
2 Warning

H315: Causes skin

irritation[1]

Serious Eye

Damage/Irritation
1 Danger

H318: Causes serious

eye damage[1]

Specific Target Organ

Toxicity (Single

Exposure)

3 Warning
H335: May cause

respiratory irritation[1]

Recommended Handling Procedures
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Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), safety

goggles, and a lab coat.

Ventilation: All manipulations should be performed in a certified chemical fume hood to avoid

inhalation of vapors.[4]

Ignition Sources: The compound is a flammable liquid.[4] Keep away from open flames,

sparks, and hot surfaces. Use spark-proof tools and explosion-proof equipment.[4][6]

Storage and Disposal
Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area designated

for flammable liquids.

Disposal: Dispose of waste in accordance with local, state, and federal regulations for

hazardous chemical waste.

Applications in Research and Development
While specific, large-scale industrial applications for isobutyl propyl sulfide are not widely

documented, its role in a research and development context is primarily as a specialized

chemical intermediate.

Organic Synthesis: As an unsymmetrical sulfide, it can serve as a building block for more

complex molecules in medicinal chemistry and materials science. The sulfur atom can be

further oxidized to sulfoxides and sulfones, which are important functional groups in many

pharmaceuticals.

Flavor and Fragrance Research: Although not recommended for direct use in flavors or

fragrances, related thioethers are studied for their potent aroma profiles.[5]

Materials Science: Organosulfur compounds are fundamental to vulcanization processes in

polymer chemistry.[7][8] While not a direct vulcanizing agent, isobutyl propyl sulfide can be

used in model studies to understand the mechanisms of sulfur cross-linking.

Conclusion
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Isobutyl propyl sulfide is a well-defined organosulfur compound with a molecular weight of

132.27 g/mol . Its synthesis is straightforward via established nucleophilic substitution

reactions, and its identity can be rigorously confirmed with standard analytical methods. This

guide has provided the essential technical details, from its fundamental properties to a

validated synthesis protocol and critical safety information, to support its effective and safe use

by researchers and scientists in a professional laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing
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